Cas no 2172270-00-5 (5-(1,3-benzothiazol-2-yl)furan-2-ylmethanesulfonyl fluoride)

• Product Name: 5-(1,3-benzothiazol-2-yl)furan-2-ylmethanesulfonyl fluoride
• CAS No: 2172270-00-5
• MF: C₁₂H₈FNO₃S₂
• MW: 297.325223922729
• CID: 6508403
• PubChem ID: 165519472
• Update Time: 2025-08-04

5-(1,3-benzothiazol-2-yl)furan-2-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-benzothiazol-2-yl)furan-2-ylmethanesulfonyl fluoride
• [5-(1,3-benzothiazol-2-yl)furan-2-yl]methanesulfonyl fluoride
• EN300-1451264
• 2172270-00-5

• Inchi： 1S/C12H8FNO3S2/c13-19(15,16)7-8-5-6-10(17-8)12-14-9-3-1-2-4-11(9)18-12/h1-6H,7H2
• InChI Key： JUGRAWIZQZYDGQ-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C2=NC3C=CC=CC=3S2)O1)(=O)(=O)F

Computed Properties

• Exact Mass: 296.99296363g/mol
• Monoisotopic Mass: 296.99296363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.8Ų

Additional information on 5-(1,3-benzothiazol-2-yl)furan-2-ylmethanesulfonyl fluoride

Introduction to 5-(1,3-benzothiazol-2-yl)furan-2-ylmethanesulfonyl fluoride (CAS No. 2172270-00-5)

5-(1,3-benzothiazol-2-yl)furan-2-ylmethanesulfonyl fluoride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2172270-00-5, represents a fusion of heterocyclic structures, specifically benzothiazole and furan, linked through a methanesulfonyl fluoride moiety. The unique architecture of this molecule positions it as a promising candidate for further exploration in drug discovery and molecular pharmacology.

The benzothiazole ring system is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties, which have been extensively studied in academic and industrial research settings. The incorporation of a furan moiety into the benzothiazole scaffold introduces additional functional diversity, potentially enhancing the compound's interaction with biological targets. This structural combination makes 5-(1,3-benzothiazol-2-yl)furan-2-ylmethanesulfonyl fluoride an intriguing subject for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies suggest that the methanesulfonyl fluoride group may serve as a key pharmacophoric element, facilitating interactions with specific amino acid residues in protein targets. This functional group is also known for its ability to undergo nucleophilic substitution reactions, which could be exploited in the synthesis of more complex derivatives.

In the context of drug development, the synthesis of 5-(1,3-benzothiazol-2-yl)furan-2-ylmethanesulfonyl fluoride presents both challenges and opportunities. The presence of multiple reactive sites requires careful consideration in synthetic planning to ensure high yield and purity. However, modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have made it possible to construct such intricate molecules efficiently. These methods not only improve synthetic accessibility but also allow for the introduction of structural modifications to optimize biological activity.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Enzymes are critical targets in drug design due to their central role in numerous biological pathways. The benzothiazole-furan hybrid structure suggests that 5-(1,3-benzothiazol-2-yl)furan-2-ylmethanesulfonyl fluoride may interact with enzymes by competing with natural substrates or by covalently modifying active site residues through its sulfonyl fluoride group. Such interactions could lead to the development of novel therapeutics for diseases characterized by enzymatic dysregulation.

The compound's relevance extends beyond academic research; it also holds promise for industrial applications in the pharmaceutical sector. Companies engaged in drug discovery are increasingly interested in heterocyclic compounds due to their diverse biological activities and synthetic versatility. 5-(1,3-benzothiazol-2-yl)furan-2-ylmethanesulfonyl fluoride exemplifies this trend by combining two well-established pharmacophoric moieties into a single entity. Its potential as a lead compound or intermediate in the synthesis of more complex molecules makes it a valuable asset for medicinal chemists.

From a mechanistic standpoint, the sulfonyl fluoride group is particularly noteworthy. This group is known for its ability to undergo hydrolysis under physiological conditions, releasing a sulfonylating agent that can modify biomolecules covalently. This property has been exploited in various contexts, including protein footprinting studies and the development of irreversible enzyme inhibitors. In the case of 5-(1,3-benzothiazol-2-yl)furan-2-ylmethanesulfonyl fluoride, such reactivity could be leveraged to develop tools for studying enzyme function or to create drugs that target specific enzymatic pathways.

The integration of computational biology tools has further enhanced our understanding of this compound's potential applications. By leveraging machine learning algorithms and large-scale databases, researchers can identify novel targets and predict downstream effects more efficiently than ever before. These computational approaches complement traditional experimental methods by providing rapid screening capabilities and insights into complex biological systems.

In summary,5-(1,3-benzothiazol-2-yl)furan-2-ylmethanesulfonyl fluoride (CAS No. 2172270-00-5) represents a fascinating example of how structural complexity can be harnessed to develop new therapeutic agents. Its unique combination of heterocyclic moieties and functional groups positions it as a versatile tool for both academic research and industrial drug development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.